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Compound of Interest

Compound Name: 19:0 Lyso PG-d5

Cat. No.: B15599821 Get Quote

An In-depth Technical Guide to 19:0 Lyso PG-d5
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 19:0 Lyso PG-d5, a deuterated

lysophosphatidylglycerol crucial for accurate and precise quantification in lipidomics research.

Its stable isotope-labeled nature makes it an ideal internal standard for mass spectrometry-

based analyses.

Core Concepts: Understanding 19:0 Lyso PG-d5
1-nonadecanoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)-d5, commonly abbreviated

as 19:0 Lyso PG-d5, is a synthetic, deuterated lysophospholipid. The "19:0" designation

indicates that the acyl chain attached to the glycerol backbone is nonadecanoic acid, a

saturated fatty acid with 19 carbon atoms. "Lyso" signifies that one of the two fatty acyl chains

typically present in a phospholipid has been removed, in this case, from the sn-2 position. The

"-d5" denotes that five hydrogen atoms on the glycerol head group have been replaced with

deuterium, a stable isotope of hydrogen. This mass shift allows for its clear differentiation from

endogenous, non-deuterated lipids in a mass spectrometer.

As a lysophosphatidylglycerol (LPG), it belongs to a class of signaling molecules involved in

various cellular processes. However, the primary application of this deuterated form is not for

its biological activity but as an internal standard in analytical chemistry, particularly in the field

of lipidomics. The use of a proper internal standard is critical for correcting for variations in
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sample extraction, processing, and instrument response, thereby ensuring the accuracy and

reliability of quantitative lipid analysis.

Chemical and Physical Properties
A summary of the key quantitative data for 19:0 Lyso PG-d5 is presented in the table below for

easy reference and comparison.

Property Value

Full Chemical Name
1-nonadecanoyl-2-hydroxy-sn-glycero-3-

phospho-(1'-rac-glycerol)-d5

Synonym(s) 19:0 LPG-d5

CAS Number 2342575-14-6

Molecular Formula C25H45D5O9P

Molecular Weight 553.65 g/mol

Purity >99%

Storage Temperature -20°C

Chemical Structure
The chemical structure of 19:0 Lyso PG-d5 is characterized by a glycerol backbone with a

nonadecanoyl group at the sn-1 position, a hydroxyl group at the sn-2 position, and a

phosphoglycerol head group at the sn-3 position, where the glycerol moiety of the head group

is deuterated.
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Addition of
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Solvent Evaporation

Reconstitution in
LC-MS compatible solvent

LC-MS/MS Analysis

Data Processing
(Peak Integration)

Quantification
(Relative to Internal Standard)
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To cite this document: BenchChem. [what is 19:0 Lyso PG-d5 and its chemical structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599821#what-is-19-0-lyso-pg-d5-and-its-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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